Cas no 2171680-80-9 (N1-butylazetidine-1,2-dicarboxamide)

• Product Name: N1-butylazetidine-1,2-dicarboxamide
• CAS No: 2171680-80-9
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5825341
• PubChem ID: 165518686
• Update Time: 2025-10-18

N1-butylazetidine-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N1-butylazetidine-1,2-dicarboxamide
• 2171680-80-9
• EN300-1282043

• Inchi： 1S/C9H17N3O2/c1-2-3-5-11-9(14)12-6-4-7(12)8(10)13/h7H,2-6H2,1H3,(H2,10,13)(H,11,14)
• InChI Key： ARPPSGKVHSHLAD-UHFFFAOYSA-N
• SMILES： O=C(NCCCC)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on N1-butylazetidine-1,2-dicarboxamide

Professional Introduction to N1-butylazetidine-1,2-dicarboxamide (CAS No. 2171680-80-9)

N1-butylazetidine-1,2-dicarboxamide, a compound with the chemical identifier CAS No. 2171680-80-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique azetidine core and dicarboxamide functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The structural features of this compound not only contribute to its reactivity but also open up diverse possibilities for therapeutic interventions.

The azetidine ring, a six-membered heterocyclic structure containing nitrogen, is known for its versatility in forming stable complexes with biological targets. In the case of N1-butylazetidine-1,2-dicarboxamide, the presence of two carboxamide groups at the 1 and 2 positions enhances its ability to interact with proteins and enzymes. This dual functionality makes it an attractive scaffold for designing molecules that can modulate biological pathways effectively.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutics. The azetidine scaffold has been particularly explored for its role in creating molecules with improved pharmacokinetic properties. For instance, research published in leading journals such as the Journal of Medicinal Chemistry and Organic Letters has demonstrated that azetidine derivatives can exhibit enhanced binding affinity to target proteins compared to their linear counterparts. This property is crucial for developing drugs that require precise targeting and minimal off-target effects.

The introduction of the butyl group at the N1 position of the azetidine ring in N1-butylazetidine-1,2-dicarboxamide further enhances its pharmacological potential. The butyl moiety not only increases the lipophilicity of the molecule but also influences its conformational flexibility. This balance between lipophilicity and flexibility is often critical for achieving optimal drug-like properties, including solubility, permeability, and metabolic stability.

In terms of biological activity, N1-butylazetidine-1,2-dicarboxamide has shown promise in preclinical studies as a potential modulator of various disease pathways. Its structural motif suggests interactions with enzymes involved in inflammation, pain perception, and neurodegeneration. For example, preliminary data indicate that this compound may interact with cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of N1-butylazetidine-1,2-dicarboxamide involves a series of well-established organic reactions that highlight the synthetic prowess required to construct complex heterocyclic molecules. The process typically begins with the formation of an azetidine ring through cyclization reactions, followed by functionalization at the 1 and 2 positions to introduce the carboxamide groups. The subsequent introduction of the butyl group completes the molecular structure.

The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has been instrumental in optimizing the synthesis of this compound. These methods not only improve yield and purity but also allow for greater control over stereochemistry, which is essential for biological activity. The growing interest in green chemistry principles has also driven efforts to develop more sustainable synthetic routes for N1-butylazetidine-1,2-dicarboxamide.

Evaluation of N1-butylazetidine-1,2-dicarboxamide in vitro has provided valuable insights into its interaction with biological targets. Cell-based assays have shown that this compound can modulate enzyme activity relevant to inflammatory responses and pain signaling. Additionally, studies using computational modeling have helped predict possible binding modes within target proteins, guiding further optimization efforts.

The potential therapeutic applications of N1-butylazetidine-1,2-dicarboxamide extend beyond inflammation and pain management. Its structural features make it a versatile scaffold for developing molecules targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Research into azetidine derivatives has revealed their ability to interact with amyloid-beta plaques and tau protein aggregates, which are hallmark features of these neurodegenerative conditions.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like N1-butylazetidine-1,2-dicarboxamide due to their diverse biological activities and synthetic accessibility. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into clinical applications. As our understanding of disease mechanisms advances, compounds like this one hold promise for addressing unmet medical needs.

In conclusion, N1-butylazetidine-1,2-dicarboxamide (CAS No. 2171680-80-9) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its development represents a testament to the ongoing innovation in medicinal chemistry and highlights the importance of heterocyclic compounds in drug discovery efforts.